Cas no 102504-62-1 (Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-)
102504-62-1 structure
Product Name:Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-
CAS No:102504-62-1
MF:C11H14N2
MW:174.242262363434
CID:231400
PubChem ID:297749
Update Time:2025-04-19
Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano-
- DTXSID60907647
- NSC-169020
- 3-(3-Cyano-2-norbornyl)propionitrile
- 3-(2-cyanoethyl)bicyclo[2.2.1]heptane-2-carbonitrile
- 102504-62-1
- Propionitrile, 3-(3-cyano-2-norbornyl)-
- 2-Cyano-3-cyanoethylbicycloheptane
- NSC169020
-
- Inchi: 1S/C11H14N2/c12-5-1-2-10-8-3-4-9(6-8)11(10)7-13/h8-11H,1-4,6H2
- InChI Key: RWGHWESYRBVGNB-UHFFFAOYSA-N
- SMILES: N#CC1C(CCC#N)C2CCC1C2
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
Bicyclo[2.2.1]heptane-2-propanenitrile,3-cyano- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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